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Cat. No.: B560628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Veledimex racemate is a critical small molecule activator ligand for the RheoSwitch

Therapeutic System® (RTS®), an inducible gene expression platform with significant

applications in gene therapy and cancer immunotherapy research. Proper preparation of

Veledimex racemate stock solutions is paramount for accurate and reproducible experimental

outcomes. This document provides a detailed protocol for the preparation, storage, and

handling of Veledimex racemate stock solutions, along with guidelines for creating working

solutions for both in vitro and in vivo applications.

Introduction
Veledimex is an orally bioavailable, diacylhydrazine-based small molecule that functions as an

activator ligand for the ecdysone receptor (EcR)-based inducible gene regulation system,

known as the RheoSwitch Therapeutic System® (RTS®).[1][2] In the absence of Veledimex,

two fusion proteins, one containing a modified EcR and the other a chimeric retinoid X receptor

(RXR), form an unstable and inactive heterodimer.[1][3] Upon administration, Veledimex binds

to the EcR fusion protein, inducing a conformational change that stabilizes the heterodimer.[1]

This stable complex then acts as a functional transcription factor, binding to an inducible

promoter and activating the transcription of a target gene, such as Interleukin-12 (IL-12). This

system allows for the controlled, dose-dependent expression of therapeutic proteins.
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Accurate preparation of Veledimex racemate stock solutions is the first and a critical step in

ensuring the reliability and reproducibility of experiments utilizing the RheoSwitch® system.

This protocol outlines the necessary steps for preparing a 10 mM stock solution in dimethyl

sulfoxide (DMSO) and provides recommendations for its storage and use.

Materials and Equipment
Materials:

Veledimex racemate powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade or equivalent purity

Sterile, nuclease-free microcentrifuge tubes or cryovials

Sterile pipette tips

Equipment:

Analytical balance

Vortex mixer

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves

Quantitative Data Summary
The following tables summarize the key quantitative information for Veledimex racemate and

the recommended stock solution parameters.

Table 1: Properties of Veledimex Racemate
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Property Value Reference

Molecular Weight 438.60 g/mol

Chemical Formula C₂₇H₃₈N₂O₃

Appearance Solid powder

CAS Number 1093130-72-3

Table 2: Stock Solution and Storage Recommendations

Parameter Recommendation Reference

Recommended Solvent Dimethyl sulfoxide (DMSO)

Stock Solution Concentration 10 mM

Storage Temperature -20°C or -80°C

Shelf Life at -20°C Up to 1 year

Shelf Life at -80°C Up to 2 years

Experimental Protocols
Safety Precautions
While Veledimex is not classified as a hazardous substance, it is essential to follow standard

laboratory safety procedures. Handle the powder in a well-ventilated area or a chemical fume

hood to avoid inhalation. Always wear appropriate personal protective equipment (PPE),

including a lab coat, gloves, and safety glasses.

Preparation of a 10 mM Veledimex Racemate Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Veledimex racemate in

DMSO.

Calculation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b560628?utm_src=pdf-body
https://www.benchchem.com/product/b560628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To prepare a 10 mM stock solution, the required mass of Veledimex racemate can be

calculated using the following formula:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Molarity = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 438.60 g/mol

Mass (mg) = 0.010 mol/L * 0.001 L * 438.60 g/mol * 1000 mg/g = 4.386 mg

Procedure:

Weighing: Carefully weigh out 4.386 mg of Veledimex racemate powder using an analytical

balance.

Dissolving: Add the weighed powder to a sterile microcentrifuge tube or vial. Add 1 mL of

sterile DMSO to the tube.

Mixing: Vortex the solution until the Veledimex racemate is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL or 50 µL) in sterile, nuclease-free microcentrifuge tubes or

cryovials.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).

Preparation of Working Solutions
4.3.1. In Vitro Working Solutions
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For cell-based assays, the 10 mM DMSO stock solution should be diluted in cell culture

medium to the desired final concentration. It is crucial to maintain a low final concentration of

DMSO (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Example: Preparation of a 10 µM working solution in 1 mL of cell culture medium:

Using the dilution formula M₁V₁ = M₂V₂:

M₁ (stock concentration) = 10 mM = 10,000 µM

V₁ (volume of stock to add) = ?

M₂ (final concentration) = 10 µM

V₂ (final volume) = 1 mL = 1000 µL

V₁ = (M₂ * V₂) / M₁ = (10 µM * 1000 µL) / 10,000 µM = 1 µL

Procedure:

Add 999 µL of pre-warmed cell culture medium to a sterile tube.

Add 1 µL of the 10 mM Veledimex racemate stock solution to the medium.

Mix thoroughly by gentle pipetting or vortexing.

The final DMSO concentration will be 0.01%, which is well below the recommended limit.

4.3.2. In Vivo Working Solutions

For animal studies, working solutions should be prepared fresh daily. The stock solution is

typically diluted in a vehicle suitable for the route of administration (e.g., oral gavage). The final

DMSO concentration should be kept as low as possible.

Visualizations
The following diagrams illustrate the mechanism of action of Veledimex and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of Action of Veledimex in the RheoSwitch® Therapeutic System.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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